METHYL-4 7 8 9-TETRA-O-ACETYL-2-THIO -N-
METHYL-4 7 8 9-TETRA-O-ACETYL-2-THIO -N-
Brand Name:
Vulcanchem
CAS No.:
116450-06-7
VCID:
VC0053323
InChI:
InChI=1S/C21H31NO12S/c1-10(23)22-17-15(31-12(3)25)8-21(35-7,20(28)29-6)34-19(17)18(33-14(5)27)16(32-13(4)26)9-30-11(2)24/h15-19H,8-9H2,1-7H3,(H,22,23)/t15-,16+,17+,18+,19+,21-/m0/s1
SMILES:
CC(=O)NC1C(CC(OC1C(C(COC(=O)C)OC(=O)C)OC(=O)C)(C(=O)OC)SC)OC(=O)C
Molecular Formula:
C21H31NO12S
Molecular Weight:
521.54
METHYL-4 7 8 9-TETRA-O-ACETYL-2-THIO -N-
CAS No.: 116450-06-7
Main Products
VCID: VC0053323
Molecular Formula: C21H31NO12S
Molecular Weight: 521.54
CAS No. | 116450-06-7 |
---|---|
Product Name | METHYL-4 7 8 9-TETRA-O-ACETYL-2-THIO -N- |
Molecular Formula | C21H31NO12S |
Molecular Weight | 521.54 |
IUPAC Name | methyl (2S,4S,5R,6R)-5-acetamido-4-acetyloxy-2-methylsulfanyl-6-[(1S,2R)-1,2,3-triacetyloxypropyl]oxane-2-carboxylate |
Standard InChI | InChI=1S/C21H31NO12S/c1-10(23)22-17-15(31-12(3)25)8-21(35-7,20(28)29-6)34-19(17)18(33-14(5)27)16(32-13(4)26)9-30-11(2)24/h15-19H,8-9H2,1-7H3,(H,22,23)/t15-,16+,17+,18+,19+,21-/m0/s1 |
SMILES | CC(=O)NC1C(CC(OC1C(C(COC(=O)C)OC(=O)C)OC(=O)C)(C(=O)OC)SC)OC(=O)C |
PubChem Compound | 11027736 |
Last Modified | Dec 19 2021 |
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